Cas no 1386721-85-2 (N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide)

• Product Name: N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• CAS No: 1386721-85-2
• MF: C₁₆H₁₄F₄N₄O
• MW: 354.302176952362
• CID: 6325868
• PubChem ID: 60233351
• Update Time: 2025-05-21

N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• N-[4-fluoro-3-(trifluoromethyl)phenyl]-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• AKOS008178992
• F0696-3791
• 1386721-85-2
• N-(4-fluoro-3-(trifluoromethyl)phenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• N-[4-fluoro-3-(trifluoromethyl)phenyl]-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• Z1082757030

• Inchi： 1S/C16H14F4N4O/c17-12-4-3-10(9-11(12)16(18,19)20)21-15(25)13-5-6-14(23-22-13)24-7-1-2-8-24/h3-6,9H,1-2,7-8H2,(H,21,25)
• InChI Key： RACCNDFAZZIFEU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)NC(C1=CC=C(N=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 354.11037373g/mol
• Monoisotopic Mass: 354.11037373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.1Ų

Additional information on N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

Introduction to N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS No. 1386721-85-2)

N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1386721-85-2, represents a class of molecules that are being extensively studied for their potential applications in drug discovery and development. The presence of multiple functional groups, including a fluoro substituent, a trifluoromethyl group, and a pyrrolidin-1-yl moiety, contributes to its complex reactivity and biological activity.

The chemical structure of N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide is characterized by a pyridazine core, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The pyridazine ring is flanked by various substituents that enhance its pharmacological profile. Specifically, the 4-fluoro group introduces electronic effects that can modulate the compound's interactions with biological targets, while the 3-(trifluoromethyl) group provides lipophilicity and metabolic stability. Additionally, the 6-(pyrrolidin-1-yl) group adds a nitrogen-rich scaffold that is commonly found in bioactive molecules, further enhancing the compound's potential as a pharmacophore.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The fluoro substituent in N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide plays a crucial role in these aspects. For instance, fluorine atoms can enhance the binding affinity of a drug molecule to its target by increasing hydrophobic interactions and reducing ionization. Moreover, the presence of fluorine can prevent metabolic degradation, thereby extending the half-life of the drug in vivo.

The trifluoromethyl group is another key feature of this compound that contributes to its pharmacological activity. This group is known to increase lipophilicity, which can improve membrane permeability and thus enhance oral bioavailability. Additionally, trifluoromethyl groups can influence the metabolic pathways of a drug, making it more resistant to degradation by enzymes such as cytochrome P450. These properties make N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide an attractive candidate for further investigation in drug development.

The pyrrolidin-1-yl moiety in the structure also contributes significantly to the compound's biological activity. Pyrrolidine rings are common in many bioactive molecules due to their ability to form hydrogen bonds and interact with various biological targets. In N-4-fluoro-3-(trifluoromethyl)phenyl-6-(pyrrolidin-1-y l)pyridazine -3-carboxamide, the pyrrolidine ring provides a flexible scaffold that can adapt to different binding environments. This flexibility enhances the compound's ability to interact with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic applications.

The synthesis of N -4-fluoro -3 -( trifluoromethyl ) phenyl -6 -( py rrol idin -1 - yl ) py ridazine -3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the fluoro, trifluoromethyl, and pyrrolidin -1 - yl groups necessitates specialized synthetic methodologies to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of such complex molecules, making them more accessible for further research and development.

In terms of biological activity, N -4-fluoro -3 -( trif lu or om ethyl ) phen yl -6 -( py r rol idin -1 - yl ) py ridazine -3-carboxamide has shown promise in several preclinical studies. Its unique structural features suggest potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, the combination of fluorine and trifluoromethyl groups may enhance its ability to interact with enzymes involved in cancer cell proliferation. Additionally, the pyrrolidine ring could facilitate interactions with receptors implicated in inflammatory responses.

The latest research on N -4-fluoro -3 -( trif lu or om ethyl ) phen yl -6 -( py r rol idin -1 - yl ) py ridazine -3-carboxamide has focused on understanding its mechanism of action and optimizing its pharmacological properties. Studies have demonstrated that this compound can modulate multiple signaling pathways by interacting with specific targets. For example, it may inhibit enzymes such as kinases or cytochrome P450 metabolases, which are crucial in disease pathogenesis. These findings highlight the potential of this compound as a lead molecule for developing new therapeutic agents.

The development of novel drugs often involves iterative optimization processes where structural modifications are made to improve efficacy and reduce side effects. N -4-fluoro -3 -( trif lu or om ethyl ) phen yl -6 -( py r rol idin -1 - yl ) py ridazine -3-carboxamide serves as an excellent starting point for such optimization efforts due to its diverse functional groups and demonstrated biological activity. By systematically modifying one or more of these groups, researchers can explore new chemical space and identify derivatives with enhanced therapeutic profiles.

In conclusion, N -4-fluoro -3 -( trif lu or om ethyl ) phen yl -6 -( py r rol idin -1 - yl ) py ridazine -3-carboxamide (CAS No . 1386721 85 2) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including the presence of fluoro , trif lu or om ethyl , and py r rol idin 1 yl moieties , contribute to its complex reactivity and biological activity . The latest research on this compound suggests promising applications in various therapeutic areas , making it an attractive candidate for further investigation . As synthetic methodologies continue to advance , the accessibility of such complex molecules will increase , paving the way for new discoveries in drug development .